Cas no 41820-22-8 (Allyl thiopropionate)

Allyl thiopropionate is an organosulfur compound characterized by its distinctive thioester functional group, combining allyl and propionate moieties. This chemical is primarily utilized in organic synthesis and flavor/fragrance applications due to its reactive allyl group and sulfur-containing structure, which contribute to unique reactivity profiles and aroma characteristics. Its key advantages include versatility as a building block in thioesterification reactions and its role in producing sulfur-containing heterocycles. The compound's stability under controlled conditions and compatibility with various catalytic systems make it a practical choice for specialized synthetic pathways. In industrial settings, it serves as an intermediate for agrochemicals and pharmaceuticals, offering efficient functional group transformations.
Allyl thiopropionate structure
Allyl thiopropionate structure
Product Name:Allyl thiopropionate
CAS No:41820-22-8
MF:C6H10OS
MW:130.208000659943
CID:55483
PubChem ID:61995
Update Time:2025-10-29

Allyl thiopropionate Chemical and Physical Properties

Names and Identifiers

    • Allyl thiopropionate
    • S-Allyl thiopropionate
    • Allyl thioproiOnate
    • Allylthiopropionat
    • FEMA 3329
    • Propanethioic acid,S-2-propenyl ester
    • S-Allyl propanethioate
    • THIOACRYLIC PROPIONATE
    • ALLYL THIOPROPIONATE [FHFI]
    • FEMA No. 3329
    • SCHEMBL1532458
    • DTXSID20866064
    • Propanethioic acid, S-2-propenyl ester
    • S-Allyl propanethioate #
    • PROPANETHIOIC ACID, S-2-PROPEN-1-YL ESTER
    • S-Prop-2-en-1-yl propanethioate
    • UNII-95HUD1BW6G
    • GKRISGLFPMFKSX-UHFFFAOYSA-N
    • S-prop-2-enyl propanethioate
    • 95HUD1BW6G
    • 1-(prop-2-en-1-ylsulfanyl)propan-1-one
    • S-2-Propenyl propanethioate
    • 41820-22-8
    • AKOS015950853
    • MFCD00040064
    • NS00121640
    • Q27271792
    • MDL: MFCD00040064
    • Inchi: 1S/C6H10OS/c1-3-5-8-6(7)4-2/h3H,1,4-5H2,2H3
    • InChI Key: GKRISGLFPMFKSX-UHFFFAOYSA-N
    • SMILES: S(CC=C)C(CC)=O

Computed Properties

  • Exact Mass: 130.04500
  • Monoisotopic Mass: 130.04523611g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 8
  • Rotatable Bond Count: 4
  • Complexity: 88.5
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 42.4Ų
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 1.8

Experimental Properties

  • Color/Form: liquid
  • Density: 0.965
  • Flash Point: 48 ºC
  • Refractive Index: 1.482
  • PSA: 42.37000
  • LogP: 1.84220
  • Solubility: Insoluble in water
  • FEMA: 3329 | ALLYL THIOPROPIONATE

Allyl thiopropionate Security Information

  • Hazardous Material transportation number:UN 1993 3/PG 3
  • WGK Germany:3
  • Hazard Category Code: R10;R36/37/38
  • Safety Instruction: S16-S26-S36/37/39
  • Hazardous Material Identification: Xi
  • Packing Group:III
  • Hazard Level:3
  • Safety Term:3
  • Packing Group:III
  • Risk Phrases:R10; R36/37/38
  • HazardClass:3
  • PackingGroup:III

Allyl thiopropionate Customs Data

  • HS CODE:2930909090
  • Customs Data:

    China Customs Code:

    2930909090

    Overview:

    2930909090. Other organic sulfur compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2930909090. other organo-sulphur compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%

Allyl thiopropionate Pricemore >>

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